Cas no 863889-33-2 (N/A)

N/A structure
N/A structure
Product Name:N/A
CAS No:863889-33-2
MF:C30H46O4
MW:470.683849811554
CID:2009946
PubChem ID:44559176
Update Time:2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

    • Garcihombronane F
    • (-)-Garcihombronane F
    • (3R,5S,8S,9R,10S,13S,17S)-4,4,10,13,17-pentamethyl-17-[(2R,3Z)-6-methylhepta-3,5-dien-2-yl]-1,2,3,5,6,7,8,11,12,16-decahydrocyclopenta[a]phenanthrene-3,9-diol
    • (3R,5S,8S,9R,10S,13S,17S)-4,4,10,13,17-pentamethyl-17-((2R,3Z)-6-methylhepta-3,5-dien-2-yl)-1,2,3,5,6,7,8,11,12,16-decahydrocyclopenta(a)phenanthrene-3,9-diol
    • 863889-33-2
    • (4Z,6R)-6-((1R,2S,5R,7S,10S,14S,15S)-1,5-Dihydroxy-2,6,6,14,15-pentamethyltetracyclo(8.7.0.0,.0,)heptadec-11-en-14-yl)-2-methylhepta-2,4-dienoate
    • (4Z,6R)-6-[(1R,2S,5R,7S,10S,14S,15S)-1,5-Dihydroxy-2,6,6,14,15-pentamethyltetracyclo[8.7.0.0,.0,]heptadec-11-en-14-yl]-2-methylhepta-2,4-dienoate
    • CHEMBL470033
    • N/A
    • Inchi: 1S/C30H46O4/c1-19(25(32)33)9-8-10-20(2)27(5)15-13-21-22-11-12-23-26(3,4)24(31)14-16-29(23,7)30(22,34)18-17-28(21,27)6/h8-10,13,20,22-24,31,34H,11-12,14-18H2,1-7H3,(H,32,33)
    • InChI Key: QIDGDJFDLNVIAY-UHFFFAOYSA-N
    • SMILES: CC(C1(C2(C(C3C(CC2)(O)C2(C(C(C(CC2)O)(C)C)CC3)C)=CC1)C)C)C=CC=C(C(=O)O)C

Computed Properties

  • Exact Mass: 440.365430770Da
  • Monoisotopic Mass: 440.365430770Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 3
  • Complexity: 845
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.454
  • Topological Polar Surface Area: 40.5Ų
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